4-benzyl-3-ethyl-1-(5-isopropylpyrimidin-4-yl)-1,4-diazepan-5-one

• IUPAC Name: 4-benzyl-3-ethyl-1-(5-propan-2-ylpyrimidin-4-yl)-1,4-diazepan-5-one
• InChI: InChI=1S/C21H28N4O/c1-4-18-14-24(21-19(16(2)3)12-22-15-23-21)11-10-20(26)25(18)13-17-8-6-5-7-9-17/h5-9,12,15-16,18H,4,10-11,13-14H2,1-3H3
• InChI Key: URXQMPMEPIXGKI-UHFFFAOYSA-N
• Canonical SMILES: CCC1CN(CCC(=O)N1CC2=CC=CC=C2)C3=NC=NC=C3C(C)C
• Molecular Formula: C21H28N4O
• Molecular Weight: 352.5 g/mol

Description

4-benzyl-3-ethyl-1-(5-isopropylpyrimidin-4-yl)-1,4-diazepan-5-one is a chemical compound that belongs to the class of diazepines. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and chemical biology.

Scientific Research Applications

4-benzyl-3-ethyl-1-(5-isopropylpyrimidin-4-yl)-1,4-diazepan-5-one has been extensively studied for its potential applications in medicinal chemistry and pharmacology. It has been shown to exhibit promising activity against various diseases, including cancer, Alzheimer's disease, and anxiety disorders.

Mechanism of Action

The mechanism of action of 4-benzyl-3-ethyl-1-(5-isopropylpyrimidin-4-yl)-1,4-diazepan-5-one is not fully understood. However, it is believed to act through the modulation of various neurotransmitter systems, including GABA and glutamate. It has also been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase, which is implicated in the pathogenesis of Alzheimer's disease.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the activity of acetylcholinesterase, and modulate the activity of neurotransmitter systems, including GABA and glutamate.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-benzyl-3-ethyl-1-(5-isopropylpyrimidin-4-yl)-1,4-diazepan-5-one is its potential as a lead compound for drug development. Its unique chemical structure and promising pharmacological activity make it an attractive target for further research. However, its limitations include its low solubility and stability, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 4-benzyl-3-ethyl-1-(5-isopropylpyrimidin-4-yl)-1,4-diazepan-5-one. These include:
1. Further investigation of its mechanism of action and its potential as a therapeutic agent for various diseases.
2. Development of more efficient synthesis methods and optimization of its pharmacological properties.
3. Exploration of its potential as a tool for chemical biology and drug discovery.
4. Investigation of its potential as a lead compound for the development of new drugs with improved pharmacological properties.
Conclusion
In conclusion, this compound is a promising chemical compound with potential applications in various fields, including medicinal chemistry, pharmacology, and chemical biology. Its unique chemical structure and promising pharmacological activity make it an attractive target for further research. However, further studies are needed to fully understand its mechanism of action and its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 4-benzyl-3-ethyl-1-(5-isopropylpyrimidin-4-yl)-1,4-diazepan-5-one involves the reaction of 5-isopropyl-4-chloropyrimidine with benzylmagnesium chloride, followed by the reaction of the resulting intermediate with 3-ethyl-1,4-diazepin-5-one. The final product is obtained after purification and isolation.